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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ecgonine methyl ester (EME) is a tropane alkaloid and a primary metabolite of cocaine.[1][2] It

is a crucial biomarker in forensic toxicology for confirming cocaine use.[1] Beyond its

significance in drug metabolism and detection, EME serves as a key precursor in the synthesis

of cocaine and its analogues, making a thorough understanding of its chemical properties and

reactivity essential for researchers in medicinal chemistry, pharmacology, and drug

development. This technical guide provides an in-depth overview of the core chemical

characteristics of ecgonine methyl ester, its reactivity, and relevant experimental protocols.

Chemical and Physical Properties
Ecgonine methyl ester is a crystalline solid at room temperature. Its chemical structure consists

of a tropane ring with a hydroxyl group at the C-3 position and a methyl ester group at the C-2

position.
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Property Value Source

Molecular Formula C₁₀H₁₇NO₃ [3][4][5][6]

Molar Mass 199.25 g/mol [3][4][5]

Boiling Point (Predicted) 305.8 ± 37.0 °C [5][6]

Density (Predicted) 1.181 ± 0.06 g/cm³ [5][6]

pKa (Predicted) 9.16 [5]

Solubility
Chloroform (Sparingly),

Methanol (Slightly)
[5]

Reactivity and Stability
The reactivity of ecgonine methyl ester is largely dictated by the functional groups present in its

structure: a tertiary amine, a hydroxyl group, and a methyl ester.

Hydrolysis
Ecgonine methyl ester is a product of the hydrolysis of cocaine, a reaction that can occur both

enzymatically in vivo and chemically in vitro.[1][7][8] The hydrolysis of the benzoyl ester of

cocaine to form EME is catalyzed by plasma cholinesterase and liver esterases.[1][9]

EME itself is susceptible to further hydrolysis, particularly under basic conditions. At a pH of 9,

EME is completely hydrolyzed within 30 days.[10] However, it exhibits significant stability in

acidic to neutral urine (pH 3-5) for up to three years when refrigerated.[10] In postmortem urine

specimens, EME showed good stability over a six-month period when stored at 4°C or -20°C.

[11][12]

Esterification and Transesterification
The hydroxyl group at the C-3 position can undergo esterification. For instance, the complete

conversion of l-ecgonine methyl ester to l-cocaine can be achieved by boiling it with benzoyl

chloride in the presence of a base like dry sodium carbonate.[13]

Transesterification reactions are also possible. The formation of ecgonine methyl ester as an

artifact during the gas chromatography of crack cocaine exhibits containing sodium bicarbonate
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and methanol is believed to occur through hydrolysis of cocaine followed by esterification and

transesterification.[14]

Oxidation
While specific studies on the comprehensive oxidation of ecgonine methyl ester are limited in

the provided search results, the presence of a secondary alcohol and a tertiary amine suggests

potential reactivity towards oxidizing agents.

Metabolic Pathway of Cocaine to Ecgonine Methyl
Ester
Ecgonine methyl ester is a major metabolite of cocaine in humans, accounting for a significant

portion of the administered dose excreted in urine.[9][15][16][17] The metabolic conversion is

primarily an enzymatic process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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